(4-Amino-2-(ethylsulfinyl)pyrimidin-5-yl)(2,3-difluoro-6-methoxyphenyl)methanone

• Molecular Formula: C14H13F2N3O3S
• Molecular Weight: 341.34 g/mol
• IUPAC Name: (4-amino-2-ethylsulfinylpyrimidin-5-yl)-(2,3-difluoro-6-methoxyphenyl)methanone
• InChI: InChI=1S/C14H13F2N3O3S/c1-3-23(21)14-18-6-7(13(17)19-14)12(20)10-9(22-2)5-4-8(15)11(10)16/h4-6H,3H2,1-2H3,(H2,17,18,19)
• InChI Key: PBWBXNGPPKWIAX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)C1=NC=C(C(=N1)N)C(=O)C2=C(C=CC(=C2F)F)OC

Description

(4-Amino-2-(ethylsulfinyl)pyrimidin-5-yl)(2,3-difluoro-6-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H13F2N3O3S and its molecular weight is 341.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of (4-amino-2-ethylsulfanyl-pyrimidin-5-yl)-(2,3-difluoro-6-methoxy-phenyl)-methanone (7.4 g, 23 mmol, Example 102) in dichloromethane (150 mL) at 0° C. was treated portionwise with 74% meta-chloroperoxybenzoic acid (6 g, 26 mmol) over about 30 minutes. The cold reaction mixture was quenched with 25 ml of 10% aqueous sodium thiosulfate solution and the layers separated. The organic layer was washed once with 10% aqueous sodium thiosulfate solution, twice with saturated aqueous sodium carbonate solution, once with brine, dried (Na2SO4) and evaporated. Trituration of the residue with hexane provided a quantitative yield of (4-amino-2-ethanesulfinyl-pyrimidin-5-yl)-(2,3-difluoro-6-methoxy-phenyl)-methanone as a colorless solid, mp 165 dec. Mass Spectrum (LR-ES) (M+H)+: 342.